molecular formula C7H5ClIN3S B8529272 8-Chloro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyrazine

8-Chloro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyrazine

Cat. No.: B8529272
M. Wt: 325.56 g/mol
InChI Key: SRBAPCDYEMKKQX-UHFFFAOYSA-N
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Description

8-Chloro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C7H5ClIN3S and its molecular weight is 325.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5ClIN3S

Molecular Weight

325.56 g/mol

IUPAC Name

8-chloro-1-iodo-3-methylsulfanylimidazo[1,5-a]pyrazine

InChI

InChI=1S/C7H5ClIN3S/c1-13-7-11-6(9)4-5(8)10-2-3-12(4)7/h2-3H,1H3

InChI Key

SRBAPCDYEMKKQX-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC(=C2N1C=CN=C2Cl)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

P To a solution of 8-chloro-3-methylsulfanyl-imidazo[1,5-a]pyrazine (1.75 g, 0.00876 mol) in DMF (15 mL) was added N-iodosuccinimide (3.94 g, 0.0175 mol), the resulting mixture was stirred at 55° C. for 6 hrs. The mixture was diluted with EtOAc (200 mL), washed with sat. aq. NaHCO3 (40 mL), water (2×40 mL), brine (40 mL), and dried over anhydrous sodium sulfate. The crude material was purified by silica gel chromatography to give the title compound as a yellow solid, 2.68 g, 94% yield. 1H NMR (CDCl3, 400 MHz): δ 2.72 (s, 3H), 7.36 (d, J=4.8 Hz, 1H), 7.76 (d, J=4.8 Hz, 1H).
Quantity
1.75 g
Type
reactant
Reaction Step One
Quantity
3.94 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Yield
94%

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